Raf265 derivative
Description
Raf265 derivative, however, the effects of this derivative are not known.
Scientific Research Applications
Inhibition of Tumor Growth in Melanoma
Raf265, a multikinase inhibitor, has been studied for its effectiveness in treating human metastatic melanoma. It has shown promising results in reducing tumor growth, particularly in certain genetic profiles of melanoma. This was observed in a study where advanced metastatic melanoma tumors from patients were implanted in mice and treated with Raf265. The study found that a subset of tumors, especially those with specific gene mutations and expression profiles, responded to Raf265 with significant reduction in tumor growth (Su et al., 2012).
Potential in Colorectal Cancer
Raf265 has also been explored for its potential in treating colorectal carcinoma (CRC). It was found to inhibit cell proliferation and tumor growth in CRC by targeting the Raf/MEK/ERK signaling pathway. This pathway is commonly activated in CRC and plays a central role in cell proliferation and survival. The inhibitor showed robust anti-tumor activity in preclinical models, suggesting its potential use in CRC therapy (Chow et al., 2010).
Effect on Osteoclast Formation and Function
Raf265 has been identified as a novel agent that can inhibit osteoclastogenesis and osteoclast function. This finding is significant for the treatment of skeletal disorders associated with increased bone resorption. The dual inhibition of RAF kinase and VEGFR2 by Raf265 plays a key role in this process, offering new therapeutic applications beyond oncology (Garcia-Gomez et al., 2013).
properties
Product Name |
Raf265 derivative |
|---|---|
Molecular Formula |
C23H14F6N6O |
Molecular Weight |
504.39 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
